1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone

• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-phenylsulfanylethanone
• InChI: InChI=1S/C20H24N2OS/c1-16-7-6-10-19(17(16)2)21-11-13-22(14-12-21)20(23)15-24-18-8-4-3-5-9-18/h3-10H,11-15H2,1-2H3
• InChI Key: BMBAZZZRGPQIJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CSC3=CC=CC=C3)C

Description

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone is a compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

The synthesis of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone involves several steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. The reaction conditions typically involve the use of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to facilitate the cyclization process . Another method involves the Ugi reaction, which is a multicomponent reaction that allows for the formation of complex molecules in a single step .

Chemical Reactions Analysis

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

For example, it has been investigated for its ability to inhibit poly (ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair processes . Additionally, it has shown promise in the treatment of certain types of cancer, as it can enhance the efficacy of chemotherapy by sensitizing cancer cells to treatment .

Mechanism of Action

The mechanism of action of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone involves its interaction with specific molecular targets, such as enzymes and receptors. For instance, its inhibition of poly (ADP-ribose) polymerase (PARP) leads to the accumulation of DNA damage in cancer cells, ultimately resulting in cell death . The compound’s ability to modulate these molecular pathways makes it a valuable candidate for further research and development.

Comparison with Similar Compounds

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(phenylsulfanyl)ethanone can be compared to other piperazine derivatives, such as 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1H-benzo[d]imidazoles . While both compounds share a piperazine core, their unique substituents confer different biological activities and pharmacokinetic properties. The presence of the phenylsulfanyl group in this compound distinguishes it from other derivatives and contributes to its specific interactions with molecular targets .